4-Oxa-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-(4-amino-1,1-dimethylbutyl)-6-((1R)-1-hydroxyethyl)-7-oxo-, (5R,6R)-
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Overview
Description
AM-112 is an Oxapenem compound which possesses potent beta-lactamase-inhibitory properties.
Scientific Research Applications
Antibiotic Development
One significant application of this compound is in the development of new beta-lactam antibiotics. Shibamoto et al. (1980) discovered that compounds related to this chemical structure, specifically beta-lactam compounds, can be isolated from fermentation broths of various Streptomyces species. These compounds show promise as potential antibiotics due to their unique structures and properties (Shibamoto et al., 1980).
Structural Analysis for Medicinal Chemistry
Dapporto et al. (1999) analyzed the structures of three beta-lactam penem antibiotics, including a compound closely related to the one . They focused on the conformational behavior and molecular dynamics, which are critical for understanding the antibiotic activity of these compounds (Dapporto et al., 1999).
β-Lactamase Inhibitors Synthesis
Hunt and Zomaya (1982) developed methods for synthesizing novel β-lactamase inhibitors from clavulanic acid, which includes derivatives of the 4-oxa-1-azabicyclo(3.2.0)hept-2-ene structure. These inhibitors are crucial in combating antibiotic resistance (Hunt & Zomaya, 1982).
Antibacterial Activity
Al-Masoudi et al. (2015) synthesized a Schiff base derivative of a similar compound and evaluated its antibacterial activity against various bacterial strains. This study indicates the potential of such compounds in treating bacterial infections (Al-Masoudi, Mohammad, & Hama, 2015).
Antitumor Activity
Singh and Micetich (2003) reported on oxapenam derivatives of 4-oxa-1-azabicyclo(3.2.0)heptan-7-one, showing antitumor activity and structural-activity relationships. These derivatives displayed strong cytotoxicity against certain cancer cell lines, suggesting their potential in cancer treatment (Singh & Micetich, 2003).
Chemical Synthesis and Structural Studies
Various research efforts have focused on the synthesis and structural analysis of related compounds, demonstrating the broad interest in this chemical class for its potential applications in medicinal chemistry and drug development. Studies by Bateson et al. (1981, 1986, 1987), Corbett (1986), and others have contributed significantly to this field, advancing our understanding of these complex molecules (Bateson et al., 1981), (Bateson, Southgate, & Tyler, 1986), (Bateson & Quinn, 1987), (Corbett, 1986).
properties
CAS RN |
414858-51-8 |
---|---|
Product Name |
4-Oxa-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-(4-amino-1,1-dimethylbutyl)-6-((1R)-1-hydroxyethyl)-7-oxo-, (5R,6R)- |
Molecular Formula |
C14H22N2O5 |
Molecular Weight |
298.33 g/mol |
IUPAC Name |
(5R,6R)-3-(5-amino-2-methylpentan-2-yl)-6-[(1R)-1-hydroxyethyl]-7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C14H22N2O5/c1-7(17)8-11(18)16-9(13(19)20)10(21-12(8)16)14(2,3)5-4-6-15/h7-8,12,17H,4-6,15H2,1-3H3,(H,19,20)/t7-,8+,12-/m1/s1 |
InChI Key |
MJNFEDQKHJZAEX-RGNHYFCHSA-N |
Isomeric SMILES |
C[C@H]([C@@H]1[C@@H]2N(C1=O)C(=C(O2)C(C)(C)CCCN)C(=O)O)O |
SMILES |
CC(C1C2N(C1=O)C(=C(O2)C(C)(C)CCCN)C(=O)O)O |
Canonical SMILES |
CC(C1C2N(C1=O)C(=C(O2)C(C)(C)CCCN)C(=O)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
(1'R,5R,6R)-3-(4-amino-1,1-dimethyl-butyl)-6-(1'-hydroxyethyl)oxapenem-3-carboxylate AM-112 AM112 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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